Cas no 1500037-77-3 (5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole)

5-Butyl-3,3-dimethyl-2,3-dihydro-1H-indole is a substituted indole derivative characterized by its unique structural framework, featuring a butyl side chain and geminal dimethyl groups on the pyrrolidine ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate for pharmaceuticals, agrochemicals, or functional materials. The butyl substituent enhances lipophilicity, while the rigid indole core contributes to stability and planar aromatic properties. The gem-dimethyl group at the 3-position may influence steric and electronic effects, making it useful for selective modifications. Its well-defined structure allows for precise derivatization, supporting applications in medicinal chemistry and material science research.
5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole structure
1500037-77-3 structure
Product Name:5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole
CAS No:1500037-77-3
MF:C14H21N
MW:203.32324385643
CID:6506887
PubChem ID:81223314
Update Time:2025-05-21

5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • AKOS019794676
    • EN300-1145484
    • 1500037-77-3
    • 5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole
    • Inchi: 1S/C14H21N/c1-4-5-6-11-7-8-13-12(9-11)14(2,3)10-15-13/h7-9,15H,4-6,10H2,1-3H3
    • InChI Key: MVQAYUYKILXUPL-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(CCCC)=CC=2C(C)(C)C1

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1145484-1.0g
5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole
1500037-77-3
1g
$0.0 2023-06-09

Additional information on 5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole

5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole (CAS No. 1500037-77-3)

5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole, also known by its CAS registry number CAS No. 1500037-77-3, is a versatile organic compound with a unique indole derivative structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug development, electronic materials, and advanced polymer systems. The molecule's structure consists of a bicyclic framework with a butyl group at the 5-position and two methyl groups at the 3-position, making it a valuable building block for various chemical transformations.

The synthesis of 5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole typically involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling techniques or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are highly sought after for chiral recognition studies and asymmetric catalysis applications. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

In terms of applications, 5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole has shown promise in the development of novel pharmaceutical agents. Its indole core is known to exhibit bioactivity across various biological targets, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators. A recent study published in the Nature Communications highlighted its potential as a lead compound for anti-cancer drug discovery due to its ability to selectively inhibit oncogenic signaling pathways without affecting normal cells.

Beyond pharmacology, this compound has found utility in materials science as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it an ideal candidate for applications in organic electronics. For instance, researchers at Stanford University have utilized this compound to develop high-performance organic field-effect transistors (OFETs) with superior charge carrier mobility.

The physical properties of CAS No. 1500037-77-3 are well-characterized, with a melting point of approximately 98°C and a boiling point around 285°C under standard conditions. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and THF, making it suitable for solution-based chemical reactions. The compound's stability under thermal and photochemical conditions has been extensively studied, revealing its resilience against degradation under mild reaction conditions.

In recent years, there has been a growing interest in exploring the use of 5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole in sustainable chemistry practices. For example, it has been employed as a catalyst in enantioselective reactions to produce chiral intermediates for fine chemical synthesis. This approach not only enhances the efficiency of chemical processes but also aligns with global efforts to promote environmentally friendly manufacturing practices.

The compound's role in polymer chemistry is another area of active research. By incorporating this indole derivative into polymer backbones, scientists have developed materials with enhanced mechanical properties and thermal stability. A notable example is its use in the synthesis of polyurethanes with improved resistance to UV degradation, which holds potential for applications in coatings and adhesives industries.

In conclusion, CAS No. 1500037-77-3, or 5-butyl-3,3-dimethyl-2,3-dihydro-1H-indole, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemical technologies.

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